4-Cyclopropoxy-2-fluoro-5-methylpyridine

• Molecular Formula: C9H10FNO
• Molecular Weight: 167.18 g/mol
• IUPAC Name: 4-cyclopropyloxy-2-fluoro-5-methylpyridine
• InChI: InChI=1S/C9H10FNO/c1-6-5-11-9(10)4-8(6)12-7-2-3-7/h4-5,7H,2-3H2,1H3
• InChI Key: VFGYPIULZSFQPL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C=C1OC2CC2)F

Description

4-Cyclopropoxy-2-fluoro-5-methylpyridine is a pyridine derivative characterized by three distinct substituents: a cyclopropoxy group at position 4, a fluorine atom at position 2, and a methyl group at position 3. This compound’s structural uniqueness lies in the combination of a strained cyclopropane ring, electron-withdrawing fluorine, and a sterically shielding methyl group.

Preparation Methods

The synthesis of 4-Cyclopropoxy-2-fluoro-5-methylpyridine involves several steps. One common method includes the use of Selectfluor® for the fluorination of pyridine derivatives . The reaction conditions typically involve the use of a fluorinating agent such as Selectfluor® in a suitable solvent at controlled temperatures. Industrial production methods may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity.

Chemical Reactions Analysis

4-Cyclopropoxy-2-fluoro-5-methylpyridine can undergo various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions may involve reagents such as lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur, especially at the fluorine-substituted position, using reagents like sodium methoxide.

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield pyridine N-oxides, while reduction could lead to the formation of partially or fully reduced pyridine derivatives.

Scientific Research Applications

4-Cyclopropoxy-2-fluoro-5-methylpyridine has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex fluorinated compounds.

Biology: Fluorinated pyridines are often explored for their potential biological activities, including as enzyme inhibitors or receptor ligands.

Medicine: The compound may be investigated for its potential therapeutic properties, particularly in the development of new pharmaceuticals.

Industry: Fluorinated compounds are valuable in the agrochemical industry for the development of pesticides and herbicides.

Mechanism of Action

The mechanism of action of 4-Cyclopropoxy-2-fluoro-5-methylpyridine involves its interaction with specific molecular targets. The presence of the fluorine atom can significantly influence the compound’s reactivity and binding affinity to biological targets. The exact pathways and molecular targets depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substituent Effects

The following pyridine-based analogues share partial structural similarities with 4-cyclopropoxy-2-fluoro-5-methylpyridine:

Compound Name	Substituents (Positions)	Key Structural Differences
2-Fluoro-5-(4-fluorophenyl)pyridine	F (2), 4-fluorophenyl (5)	Bulky aryl group at C5 vs. methyl
5-(3-Fluoro-4-methoxyphenyl)-2-hydroxypyridine	OH (2), 3-fluoro-4-methoxyphenyl (5)	Polar hydroxyl and methoxy groups
2-Cyclobutoxypyridine-4-carboxylic acid	Cyclobutoxy (2), COOH (4)	Larger cyclobutoxy group, carboxylic acid
4-Cyclobutoxy-3,5-difluorobenzoic acid	Cyclobutoxy (4), F (3,5), COOH	Benzoic acid core, difluoro substitution

Key Observations:

• Cyclopropoxy vs.
• Methyl (C5) vs. Aryl/Functional Groups : The methyl group at C5 in 4-cyclopropoxy-2-fluoro-5-methylpyridine reduces steric hindrance compared to bulkier aryl groups (e.g., 4-fluorophenyl in ), which may improve membrane permeability.
• Fluorine Position : Fluorine at C2 provides electron-withdrawing effects, similar to analogues in , but the absence of additional fluorine atoms (e.g., at C3/C5 as in ) may reduce polarity.

Physicochemical Properties

Property	4-Cyclopropoxy-2-fluoro-5-methylpyridine	2-Fluoro-5-(4-fluorophenyl)pyridine	5-(3-Fluoro-4-methoxyphenyl)-2-hydroxypyridine
Molecular Weight (g/mol)	~195	~217	~235
logP (Predicted)	~2.1 (moderate lipophilicity)	~3.5 (higher lipophilicity)	~1.8 (lower due to -OH)
Solubility	Low in water, moderate in organic solvents	Very low (bulky aryl group)	Moderate (polar -OH and -OCH3 groups)

Notes:

• The cyclopropoxy group balances lipophilicity and steric demand, contrasting with the polar 2-hydroxypyridine derivatives .